Cas no 667910-71-6 (N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-methylbutanamide)

• Product Name: N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-methylbutanamide
• CAS No: 667910-71-6
• MF: C₁₆H₁₇N₃OS
• MW: 299.39068198204
• CID: 6466105
• PubChem ID: 752440
• Update Time: 2025-10-19

N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-methylbutanamide
• CHEMBL1410798
• F1370-0033
• EU-0082862
• HMS1616C10
• n-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3-methylbutanamide
• SCHEMBL3637876
• N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-methylbutanamide
• AKOS001679800
• 667910-71-6
• MLS000099617
• N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-methylbutanamide
• HMS2303E12
• SMR000074399

• Inchi： 1S/C16H17N3OS/c1-11(2)8-15(20)17-13-5-3-4-12(9-13)14-10-19-6-7-21-16(19)18-14/h3-7,9-11H,8H2,1-2H3,(H,17,20)
• InChI Key： TXQYGLLOLNREPP-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1=CC=CC(=C1)NC(CC(C)C)=O

Computed Properties

• Exact Mass: 299.10923335g/mol
• Monoisotopic Mass: 299.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-3-methylbutanamide

Research Briefing on N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-methylbutanamide (CAS: 667910-71-6)

N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-methylbutanamide (CAS: 667910-71-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazothiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.

The synthesis of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-methylbutanamide involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to enhance the efficiency of the synthesis, which is critical for scaling up production for preclinical and clinical studies. The compound's structural features, including the imidazothiazole core and the 3-methylbutanamide side chain, contribute to its unique binding affinity and selectivity towards target proteins.

Recent pharmacological studies have demonstrated that N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-methylbutanamide exhibits potent activity against specific molecular targets, such as kinases and GPCRs, which are implicated in various diseases, including cancer and inflammatory disorders. In vitro and in vivo experiments have shown that the compound can effectively inhibit the proliferation of cancer cells and reduce inflammation in animal models, suggesting its potential as a therapeutic agent.

One of the key findings from recent research is the compound's ability to modulate the activity of the PI3K/AKT/mTOR pathway, a critical signaling cascade involved in cell growth and survival. By targeting this pathway, N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-methylbutanamide has shown efficacy in suppressing tumor growth in xenograft models, with minimal off-target effects. These results highlight its potential as a targeted therapy for cancers with dysregulated PI3K/AKT/mTOR signaling.

In addition to its anticancer properties, N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-methylbutanamide has also been investigated for its anti-inflammatory effects. Studies have revealed that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the activity of NF-κB and other inflammatory mediators. This dual functionality makes it a promising candidate for the treatment of chronic inflammatory diseases.

Despite these promising findings, further research is needed to fully elucidate the compound's pharmacokinetics, toxicity profile, and potential drug-drug interactions. Ongoing studies are focused on optimizing the compound's bioavailability and stability, as well as identifying potential biomarkers for patient stratification in clinical trials. The development of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-methylbutanamide as a therapeutic agent represents a significant advancement in the field of chemical biology and drug discovery.

In conclusion, N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3-methylbutanamide (CAS: 667910-71-6) is a promising small molecule with diverse therapeutic applications. Its unique structural features and potent biological activity make it a valuable candidate for further development. Continued research efforts will be essential to translate these preclinical findings into clinical benefits for patients.